Cas no 92745-52-3 (Z-Phe-cit-amc)

• Product Name: Z-Phe-cit-amc
• CAS No: 92745-52-3
• MF: C₃₃H₃₅N₅O₇
• MW: 613.660308122635
• CID: 800907
• Update Time: 2025-05-20

Z-Phe-cit-amc Chemical and Physical Properties

Names and Identifiers

• L-Ornithinamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N5-(aminocarbonyl)-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-(9CI)
• Z-PHE-CIT-AMC
• benzyl (S)-1-((S)-1-(4-methyl-2-oxo-2H-chromen-7-ylamino)-1-oxo-5-ureidopentan-2-ylamino)-1-oxo-3-phenylpropan-2-ylcarbamate
• Z-Phe-cit-amc

• Inchi： 1S/C33H35N5O7/c1-21-17-29(39)45-28-19-24(14-15-25(21)28)36-30(40)26(13-8-16-35-32(34)42)37-31(41)27(18-22-9-4-2-5-10-22)38-33(43)44-20-23-11-6-3-7-12-23/h2-7,9-12,14-15,17,19,26-27H,8,13,16,18,20H2,1H3,(H,36,40)(H,37,41)(H,38,43)(H3,34,35,42)/t26-,27-/m0/s1
• InChI Key： FUEOJGPMXYDCQT-SVBPBHIXSA-N
• SMILES： CC1=CC(=O)OC2C=C(C=CC1=2)NC(=O)[C@H](CCCNC(=O)N)NC(=O)[C@@H](NC(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 45
• Rotatable Bond Count: 14
• Complexity: 1070
• Topological Polar Surface Area: 178

Additional information on Z-Phe-cit-amc

Z-Phe-cit-amc: A Comprehensive Overview

Z-Phe-cit-amc, also known by its CAS registry number CAS No. 92745-52-3, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and enzyme research. In this article, we will delve into the characteristics, synthesis, and recent advancements related to Z-Phe-cit-amc, providing a detailed exploration of its role in contemporary scientific research.

The chemical structure of Z-Phe-cit-amc is defined by its amino acid backbone, which includes phenylalanine (Phe), citrulline (cit), and aminomethylcoumarin (amc). This configuration makes it a valuable substrate for studying proteolytic enzymes, particularly those involved in peptide cleavage. Recent studies have highlighted the importance of such compounds in understanding enzymatic mechanisms and developing inhibitors for therapeutic purposes.

One of the key areas where Z-Phe-cit-amc has shown promise is in the study of caspases, a family of enzymes critical in apoptosis, or programmed cell death. By serving as a substrate for these enzymes, Z-Phe-cit-amc allows researchers to investigate the activation and regulation of caspases under various conditions. This has implications for understanding diseases such as cancer, where apoptosis dysregulation plays a pivotal role.

In terms of synthesis, Z-Phe-cit-amc is typically prepared through solid-phase peptide synthesis (SPPS), a method that offers high precision and scalability. The incorporation of the amc group enables fluorescence-based detection, making it an ideal tool for real-time monitoring of enzymatic activity. Recent advancements in SPPS techniques have further enhanced the efficiency and cost-effectiveness of producing this compound on an industrial scale.

The application of Z-Phe-cit-amc extends beyond basic research into clinical settings. Its ability to fluoresce upon cleavage by specific enzymes makes it a valuable reagent in diagnostic assays and high-throughput screening platforms. For instance, it has been utilized in the development of assays to detect protease activity in bodily fluids, offering potential applications in early disease detection and personalized medicine.

Moreover, the structural versatility of Z-Phe-cit-amc has led to its use as a scaffold for designing novel bioactive molecules. By modifying the side chains or incorporating additional functional groups, researchers can tailor the compound's properties to target specific biological pathways or enhance its pharmacokinetic profile.

In conclusion, Z-Phe-cit-amc, with its CAS number CAS No. 92745-52-3, stands as a testament to the ingenuity of modern chemical synthesis and its applications in advancing biomedical research. As ongoing studies continue to uncover new insights into its potential uses, this compound remains at the forefront of scientific innovation.